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Compound of Interest

Compound Name: (-)-Lavandulyl acetate

Cat. No.: B1674580 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

responsibility. This document provides essential, step-by-step guidance for the safe disposal of

(-)-Lavandulyl acetate, a common fragrance ingredient found in lavender oil. Adherence to

these procedures will help maintain a safe laboratory environment and ensure compliance with

waste disposal regulations.

Immediate Safety and Handling
Before beginning any disposal procedures, it is crucial to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines. Always wear

appropriate Personal Protective Equipment (PPE), including safety glasses or goggles, nitrile

gloves, and a lab coat. Handle (-)-Lavandulyl acetate in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of vapors.

Although not classified as a hazardous chemical by the OSHA Hazard Communication

Standard, (-)-Lavandulyl acetate may cause skin and eye irritation.[1] It is also important to

note that it may cause long-lasting harmful effects to aquatic life, and large releases into the

environment should be prevented.[1][2]

Quantitative Data Summary
The physical and chemical properties of (-)-Lavandulyl acetate are important for determining

the correct disposal route. Key quantitative data are summarized in the table below.
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Property Value Source

Molecular Formula C₁₂H₂₀O₂ [3]

Molecular Weight 196.29 g/mol [3]

Boiling Point 228-229 °C (at 760 mmHg) [4][5]

Flash Point 70.5°C (159°F) to 113.1°C [3][4][5]

Solubility in Water
6.816 mg/L at 25°C (practically

insoluble)
[4][5]

Note: While the reported flashpoint of (-)-Lavandulyl acetate is above the 60°C (140°F)

threshold often used to classify flammable hazardous waste, it is still a combustible liquid.[6]

Always consult with your EHS officer for a final determination.

Disposal Protocol
The proper disposal method for (-)-Lavandulyl acetate depends on its form (neat, in solution,

or as contaminated material). The following protocol outlines the recommended steps for each

scenario.

Step 1: Waste Segregation and Collection
All waste containing (-)-Lavandulyl acetate should be considered chemical waste and

segregated from regular trash.

Liquid Waste: Collect all liquid waste containing (-)-Lavandulyl acetate, including unused or

expired material and solutions, in a designated, leak-proof, and clearly labeled waste

container.

The container should be made of a material compatible with organic solvents (e.g., glass

or high-density polyethylene).

Label the container with "Hazardous Waste" (or as directed by your EHS department), the

full chemical name "(-)-Lavandulyl acetate," and the approximate concentration and

volume.
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Do not mix with incompatible waste streams. It is generally acceptable to commingle with

other non-halogenated organic solvent waste.[7]

Solid Waste: Collect any solid materials contaminated with (-)-Lavandulyl acetate, such as

absorbent pads from spills, contaminated gloves, or weighing papers, in a separate, sealed,

and labeled waste bag or container.

Step 2: Managing Different Waste Streams
Unused or Expired (-)-Lavandulyl Acetate:

Transfer the neat chemical into the designated non-halogenated organic waste container.

If the original container is to be disposed of, triple rinse it with a suitable organic solvent

(e.g., ethanol or acetone).

Collect the rinsate in the same hazardous waste container.

Deface the label on the empty container before disposing of it as regular lab glass or

plastic, as per institutional guidelines.

Solutions Containing (-)-Lavandulyl Acetate:

Directly transfer the solution into the designated non-halogenated organic waste container.

Do Not Dispose Down the Drain. Due to its low water solubility and potential harm to

aquatic life, (-)-Lavandulyl acetate should not be disposed of via the sanitary sewer.

Contaminated Labware and Debris:

Place all contaminated solid waste into a designated solid chemical waste container.

Ensure the container is properly sealed and labeled.

Step 3: Storage and Final Disposal
Store the sealed and labeled waste containers in a designated satellite accumulation area

until they are collected by your institution's EHS department or a licensed hazardous waste

disposal contractor.
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Ensure that the storage area is well-ventilated and that incompatible wastes are segregated.

Request a waste pickup from your EHS department as soon as the containers are full.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (-)-
Lavandulyl acetate waste.
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Caption: Disposal workflow for (-)-Lavandulyl acetate.

By following these procedures, laboratory personnel can ensure the safe and environmentally

conscious disposal of (-)-Lavandulyl acetate, contributing to a culture of safety and

responsibility within the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

